1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• InChI: InChI=1S/C18H24N6O/c1-13-5-4-6-16(14(13)2)22-18(25)21-15-11-19-17(20-12-15)24-9-7-23(3)8-10-24/h4-6,11-12H,7-10H2,1-3H3,(H2,21,22,25)
• InChI Key: ZXCUOCWFGJWMEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)NC2=CN=C(N=C2)N3CCN(CC3)C)C
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

1-(2,3-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea (DMPP) is an organic compound with a wide range of applications in scientific research. It has been used in a variety of studies, from drug design to biochemistry, due to its unique chemical structure and properties.

Scientific Research Applications

1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea has been used in a variety of scientific research applications due to its unique chemical structure and properties. It has been used in drug design studies due to its ability to bind to a variety of drug targets, such as G-protein coupled receptors. It has also been used in biochemistry studies to investigate the effects of small molecule inhibitors on enzyme activity. Additionally, this compound has been used in studies of protein-protein interactions and cell signaling pathways.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins. Specifically, it has been shown to bind to and inhibit the activity of G-protein coupled receptors, which are involved in a variety of cellular processes. Additionally, this compound has been shown to bind to and inhibit the activity of certain kinases and phosphatases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a variety of effects. For example, this compound has been shown to inhibit the activity of G-protein coupled receptors, which can lead to changes in cell signaling pathways and protein-protein interactions. Additionally, this compound has been shown to inhibit the activity of certain kinases and phosphatases, which can lead to changes in gene expression and cell metabolism.

Advantages and Limitations for Lab Experiments

The use of 1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is stable in aqueous solutions. Additionally, it is a potent inhibitor of certain enzymes and proteins, which makes it useful for studying the effects of small molecule inhibitors. However, there are also some limitations to using this compound in laboratory experiments. It is not soluble in organic solvents, and it is not very soluble in water. Additionally, its effects on enzymes and proteins are not well understood, and it may not be suitable for studying certain biochemical pathways.

Future Directions

There are a number of possible future directions for research involving 1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea. One possible direction is to further investigate its effects on enzymes and proteins, such as G-protein coupled receptors, kinases, and phosphatases. Additionally, further research could be done to explore its potential therapeutic applications, such as its use as a drug target or as an inhibitor of certain biochemical pathways. Additionally, further research could be done to investigate its potential use in drug design and biochemistry studies. Finally, further research could be done to explore its potential use in other applications, such as biocatalysis and bioremediation.

Synthesis Methods

1-(2,3-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea can be synthesized by a two-step reaction starting from 2,3-dimethylphenyl isocyanate and 4-methylpiperazine. The first step involves the reaction of the isocyanate with the piperazine to form a urea intermediate. The second step involves the reaction of the urea intermediate with sodium hydroxide to form the final product, this compound. The reaction is typically carried out in aqueous solution at room temperature with a yield of approximately 90%.